Cas no 1780187-09-8 (4-bromo-2-fluoro-6-2-(methylamino)ethylphenol)

• Product Name: 4-bromo-2-fluoro-6-2-(methylamino)ethylphenol
• CAS No: 1780187-09-8
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6064136
• PubChem ID: 83900252
• Update Time: 2025-05-20

4-bromo-2-fluoro-6-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-2-(methylamino)ethylphenol
• 4-bromo-2-fluoro-6-[2-(methylamino)ethyl]phenol
• EN300-1937159
• 1780187-09-8

• Inchi： 1S/C9H11BrFNO/c1-12-3-2-6-4-7(10)5-8(11)9(6)13/h4-5,12-13H,2-3H2,1H3
• InChI Key： NAVYXWYZXJWADK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCNC)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-2-fluoro-6-2-(methylamino)ethylphenol

Introduction to 4-Bromo-2-Fluoro-6-(2-(Methylamino)ethyl)phenol (CAS No. 1780187-09-8)

4-Bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol, also known by its CAS number 1780187-09-8, is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and a methylamino group attached to an ethyl chain. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol is C₁₀H₁₃BrFNO, and its molecular weight is approximately 255.11 g/mol. The compound's structure allows it to interact with various biological targets, making it a subject of interest in medicinal chemistry and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutic agents for a range of diseases.

In the realm of medicinal chemistry, 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol has been explored for its potential as a lead compound in the development of new drugs. The presence of the bromine and fluorine atoms provides the molecule with enhanced lipophilicity, which can improve its ability to cross cell membranes and reach intracellular targets. Additionally, the methylamino group can participate in hydrogen bonding interactions, which are crucial for binding to specific protein targets.

One of the key areas of research involving 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound can effectively inhibit certain kinases, which are enzymes that play a critical role in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to the suppression of disease progression and the promotion of cell death in cancer cells.

Beyond its enzymatic inhibition properties, 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol has also been investigated for its antioxidant and anti-inflammatory effects. These properties are attributed to its ability to scavenge free radicals and modulate inflammatory cytokines. In preclinical studies, the compound has demonstrated significant protective effects against oxidative stress-induced damage in cellular models, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol is another important aspect of its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's lipophilicity contributes to its good oral bioavailability, while its metabolic stability ensures that it remains active in the body for an extended period. These characteristics make it an attractive candidate for further development into a viable therapeutic agent.

In addition to its potential therapeutic applications, 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol has also been studied for its use in chemical synthesis and materials science. Its unique functional groups make it a valuable building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as an intermediate in the synthesis of polymers with specific functionalities or as a ligand in coordination chemistry to form metal complexes with unique catalytic or optical properties.

The safety profile of 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-bromo-2-fluoro-6-(2-(methylamino)ethyl)phenol (CAS No. 1780187-09-8) is a versatile compound with promising applications in medicinal chemistry, drug discovery, chemical synthesis, and materials science. Its unique molecular structure endows it with a range of biological activities and favorable pharmacokinetic properties, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.